Cas no 28736-69-8 (Tris(trifluoro-2,4-pentanedionato)iron(III))

• Product Name: Tris(trifluoro-2,4-pentanedionato)iron(III)
• CAS No: 28736-69-8
• MF: C₁₅H₁₂F₉FeO₆
• MW: 515.082818031311
• CID: 239884
• PubChem ID: 53384603
• Update Time: 2025-11-01

Tris(trifluoro-2,4-pentanedionato)iron(III) Chemical and Physical Properties

Names and Identifiers

• Iron,bis(1,1,1-trifluoro-2,4-pentanedionato-O,O')- (9CI)
• iron(3+),(E)-1,1,1-trifluoro-4-oxopent-2-en-2-olate
• Ferric(III) Trifluoroacetylacetonate
• Iron(III) Trifluoroacetylacetonate
• T0750
• Trifluoroacetylacetono Iron(III) Salt
• Tris(trifluoro-2,4-pentanedionato)iron(III)
• DTXSID60693735
• 28736-69-8
• Iron(3+) tris[(2E)-1,1,1-trifluoro-4-oxopent-2-en-2-olate]
• iron(3+);(E)-1, 1, 1-trifluoro-4-oxopent-2-en-2-olate
• iron(3+);(E)-1,1,1-trifluoro-4-oxopent-2-en-2-olate
• DYSQBHKDTAZKQW-VFEMKWSISA-K

• MDL： T161973
• Inchi： 1S/3C5H5F3O2.Fe/c3*1-3(9)2-4(10)5(6,7)8;/h3*2,10H,1H3;/q;;;+3/p-3/b3*4-2+;
• InChI Key： DYSQBHKDTAZKQW-VFEMKWSISA-K
• SMILES： [Fe+3].FC(/C(=C\C(C)=O)/[O-])(F)F.FC(/C(=C\C(C)=O)/[O-])(F)F.FC(/C(=C\C(C)=O)/[O-])(F)F

Computed Properties

• Exact Mass: 514.98400
• Monoisotopic Mass: 514.983952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 115 °C
• PSA: 120.39000
• LogP: 4.35380
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on Tris(trifluoro-2,4-pentanedionato)iron(III)

Exploring Tris(trifluoro-2,4-pentanedionato)iron(III) (CAS No. 28736-69-8): Properties, Applications, and Innovations

Tris(trifluoro-2,4-pentanedionato)iron(III), identified by its CAS No. 28736-69-8, is a specialized coordination compound that has garnered significant attention in advanced material science and industrial applications. This iron(III) complex, featuring trifluoromethyl-substituted β-diketonate ligands, exhibits unique physicochemical properties, including thermal stability, solubility in organic solvents, and redox activity. Researchers and industries are increasingly exploring its potential in catalysis, nanotechnology, and optoelectronics, aligning with the growing demand for high-performance materials in sustainable technologies.

The compound’s molecular structure, characterized by three trifluoro-2,4-pentanedionato ligands coordinated to a central iron(III) ion, contributes to its exceptional stability and reactivity. This design is pivotal for applications requiring precise metal-ligand interactions, such as in the synthesis of metal-organic frameworks (MOFs) or as a precursor for iron-containing nanomaterials. Recent studies highlight its role in green chemistry initiatives, where its catalytic efficiency reduces energy consumption in organic transformations—a topic frequently searched in AI-driven material discovery platforms.

From an industrial perspective, Tris(trifluoro-2,4-pentanedionato)iron(III) is valued for its compatibility with chemical vapor deposition (CVD) processes, enabling the fabrication of thin films for electronic devices. This aligns with trending searches on "advanced materials for semiconductors" and "sustainable manufacturing." Its fluorine-rich ligands also enhance moisture resistance, making it a candidate for coatings in harsh environments—a feature often queried in corrosion-resistant material forums.

Innovations in nanotechnology further leverage this compound’s properties. For instance, its use in synthesizing iron oxide nanoparticles (IONPs) for biomedical imaging responds to the surge in searches around "nanoparticles in healthcare." The compound’s ability to decompose controllably under thermal conditions makes it ideal for producing uniform IONPs with tailored magnetic properties, addressing queries on "precision nanomaterial synthesis."

Environmental considerations are another hotspot. The compound’s potential in photocatalytic degradation of pollutants ties into searches like "materials for water purification." Researchers are investigating its iron-centered redox activity to break down organic contaminants under light irradiation—a topic gaining traction in sustainable remediation discussions.

In summary, Tris(trifluoro-2,4-pentanedionato)iron(III) (CAS No. 28736-69-8) bridges cutting-edge research and industrial needs, driven by its versatile chemistry and alignment with global trends in sustainability and advanced technology. Its multifaceted applications ensure continued relevance in scientific and commercial landscapes.